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Compound of Interest

4-Bromo-5-fluoro-2-
Compound Name:
methylbenzonitrile

cat. No.: B1289871

Essential Safety and Handling Guide for 4-
Bromo-5-fluoro-2-methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-Bromo-5-fluoro-2-
methylbenzonitrile (CAS No. 916792-15-9). Adherence to these protocols is essential for
ensuring laboratory safety and environmental compliance. This compound is a halogenated
aromatic nitrile, and while specific toxicity data is limited, it should be handled with extreme
care, assuming it to be hazardous.

l. Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory when handling 4-Bromo-5-
fluoro-2-methylbenzonitrile to mitigate risks of exposure.[1]
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PPE Category

Recommended Equipment

Rationale

Eye and Face

Chemical safety goggles and a
face shield.[1][2]

Protects against splashes and
vapors that can cause serious

eye damage.[1]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber), a
chemically resistant apron or
lab coat, and closed-toe
shoes.[1][3]

Prevents skin contact, which
can lead to irritation or burns.
[1] Thin, disposable nitrile
gloves offer limited splash
protection and should be
changed immediately upon

contamination.[4]

Respiratory

Use in a well-ventilated area or
a chemical fume hood.[1] If
ventilation is inadequate, a
NIOSH-approved respirator
with appropriate cartridges for

organic vapors is necessary.[1]

Minimizes inhalation of vapors
or dust, which can cause

respiratory tract irritation.[1]

Il. Operational Plan: Step-by-Step Handling

Procedure

All handling of 4-Bromo-5-fluoro-2-methylbenzonitrile should be conducted within a certified

chemical fume hood.

e Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and free of

clutter.[1]

o Place all necessary equipment and reagents within the fume hood.[1]

o Verify that an eyewash station and safety shower are readily accessible.[5][6]

e Handling:
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Wear the appropriate PPE as detailed in the table above.

Carefully measure and transfer the required amount of the chemical, avoiding the creation
of dust.

Keep the container tightly closed when not in use.[5][7]

Conduct all experimental procedures within the fume hood, keeping the sash at the lowest
practical height.[1]

Cleanup:

o

Decontaminate all glassware that has come into contact with the chemical by rinsing with
a suitable solvent (e.g., acetone) inside the fume hood.

Collect the rinsate as hazardous waste.[1]
Wipe down the work surface with an appropriate solvent and cleaning agent.

Remove and dispose of gloves and any other contaminated disposable PPE as hazardous
waste.

Wash hands thoroughly with soap and water after handling the chemical.[5]

Disposal Plan

Proper segregation and disposal of chemical waste are critical for safety and environmental

protection.[8]

+ Waste Segregation:

4-Bromo-5-fluoro-2-methylbenzonitrile waste is classified as halogenated organic
waste.[8]

Collect this waste separately from non-halogenated organic waste, aqueous waste, and
other reactive chemicals.[1][8]

Do not mix with incompatible materials such as strong oxidizing agents or strong bases.[6]
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o Waste Collection:

o Use a designated, properly labeled, and sealed container for halogenated organic waste.

[1](8]

o The container should be stored in a cool, dry, and well-ventilated satellite accumulation
area, away from sources of ignition.[8]

» Final Disposal:
o Follow your institution's hazardous waste disposal procedures.[1]

o The typical disposal method for halogenated organic compounds is high-temperature
incineration at a licensed chemical destruction facility.[8]

IV. Quantitative Data Summary

Property Value
Chemical Name 4-Bromo-5-fluoro-2-methylbenzonitrile
CAS Number 916792-15-9
Molecular Formula C8H5BrFEN
Molecular Weight 214.03 g/mol
White Solid Crystalline (for a similar compound)
Appearance
[7]
Flash Point 106.7 £ 25.9 °C
Density 1.6 £0.1 g/cm?3
Assumed to be harmful if swallowed, in contact
Primary Hazards with skin, or if inhaled. Potential for skin and eye

irritation.

Note: Detailed toxicological data for this specific compound is not readily available. Therefore, it
should be handled as a potentially hazardous substance.
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V. Experimental Workflow
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Caption: Workflow for the safe handling and disposal of 4-Bromo-5-fluoro-2-
methylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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